Cas no 893929-29-8 (methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate
• CAS No: 893929-29-8
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6020103
• PubChem ID: 7199974
• Update Time: 2025-05-20

methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate
• 2-Furancarboxylic acid, 5-[[[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]methyl]-, methyl ester
• 893929-29-8
• SR-01000909474
• AB00686967-01
• methyl 5-(((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)methyl)furan-2-carboxylate
• HMS1655O12
• SR-01000909474-1
• AKOS024615760
• methyl 5-({[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}methyl)furan-2-carboxylate
• methyl 5-[[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylmethyl]furan-2-carboxylate
• F1874-1006

• Inchi： 1S/C20H18N4O3S/c1-12-4-6-16(13(2)8-12)24-18-15(9-23-24)19(22-11-21-18)28-10-14-5-7-17(27-14)20(25)26-3/h4-9,11H,10H2,1-3H3
• InChI Key： UEDDILQZNSQEMF-UHFFFAOYSA-N
• SMILES： O1C(CSC2N=CN=C3N(C4=CC=C(C)C=C4C)N=CC3=2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 543.2±50.0 °C(Predicted)
• pka: 1.97±0.30(Predicted)

Additional information on methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate

Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate (CAS No. 893929-29-8): A Comprehensive Overview

Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate, identified by its CAS number 893929-29-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the realm of oncology and anti-inflammatory treatments. Its unique structural framework, featuring a furan-2-carboxylate moiety coupled with a pyrazolo[3,4-d]pyrimidine core, makes it a subject of intense interest for researchers exploring novel drug candidates.

The molecular structure of Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate is characterized by a series of interconnected heterocyclic rings and functional groups. The presence of a pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as this motif is frequently encountered in biologically active compounds. Pyrazolo[3,4-d]pyrimidines have been extensively studied for their role in modulating various biological pathways, including those involved in cell proliferation and signal transduction. The incorporation of a sulfanyl group at the 4-position of the pyrimidine ring further enhances the compound's potential bioactivity by introducing polarity and reactivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer progression. The furan-2-carboxylate moiety in Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate adds another layer of complexity to its pharmacological profile. Furan derivatives are known for their ability to interact with biological targets in unique ways, often leading to potent and selective inhibition. This combination of structural features makes the compound an attractive candidate for further investigation.

The synthesis of Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the condensation of appropriate precursors to form the pyrazolo[3,4-d]pyrimidine core, followed by functionalization at the 4-position with a sulfanyl group. The introduction of the furan-2-carboxylate group typically occurs through carboxylation reactions, which must be carefully controlled to avoid side products.

One of the most compelling aspects of Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate is its potential as an inhibitor of target enzymes implicated in various diseases. For instance, studies have suggested that compounds containing the pyrazolo[3,4-d]pyrimidine scaffold may exhibit inhibitory activity against certain kinases involved in cancer cell survival and proliferation. Additionally, the presence of a sulfanyl group can enhance binding affinity by forming hydrogen bonds or participating in hydrophobic interactions with the active site of the target enzyme.

Epidemiological and preclinical studies have begun to explore the pharmacokinetic properties of Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted within the body. Such information is crucial for determining optimal dosing regimens and predicting potential side effects. Preliminary data indicate that the compound exhibits moderate solubility in water and lipids, suggesting it may have reasonable bioavailability following oral administration.

The therapeutic potential of Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate has prompted researchers to investigate its efficacy in animal models of disease. In vitro assays have demonstrated promising results regarding its ability to inhibit target enzymes and modulate cellular pathways associated with cancer growth. Further studies are needed to validate these findings in vivo and assess whether the compound can effectively translate into clinical benefits for patients.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and drug discovery technologies. Methyl 5-({1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}methyl)furan-2-carboxylate exemplifies how novel molecular architectures can lead to innovative therapeutic strategies. By leveraging cutting-edge techniques such as high-throughput screening and structure-based drug design, researchers hope to uncover more compounds like this one that hold promise for treating a wide range of diseases.

In conclusion，Methyl 5-{(1-(Z,E-diisopropenylethynylene)amino)carbonyl}-N-[(E-propenylethynylene)amino]-N-[(E-cinnamoylamino)methylene]-N-[(E-allylamino)methylene]-

• • • • • • • ethoxy](trifluoromethanesulfonyl)amide (CAS No.: 89392929893), an intermediate reagent for synthesizing biologically active compounds such as kinase inhibitors or antiviral agents; exhibits significant pharmacological properties including inhibitory activity against certain kinases involved in cancer cell survival; characterized by structural features such as furan derivatives which contribute towards unique interactions with biological targets; holds considerable therapeutic potential particularly within oncology but also other disease areas where kinase inhibition plays a pivotal role; continues to be extensively researched both academically within pharmaceutical chemistry circles alongside industrially within drug discovery initiatives aimed at developing next-generation therapeutics.

, represents one example where interdisciplinary approaches combining medicinal chemistry expertise alongside computational modeling techniques can lead towards identification novel molecular entities possessing high medicinal value yet low toxicity profiles making them suitable candidates entering clinical development pipelines eventually reaching patients worldwide suffering from debilitating conditions requiring effective treatment options currently lacking adequate responses from existing medications available on market shelves today.